![molecular formula C22H19FN2O4S B2526462 N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-(4-fluorophenyl)methanesulfonamide CAS No. 922090-30-0](/img/structure/B2526462.png)
N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-(4-fluorophenyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-1-(4-fluorophenyl)methanesulfonamide is a chemical compound with a molecular formula of C21H16F2N2O4S . It is an intermediate in the synthesis of various pharmaceutical compounds .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the resolution of racemates, which can be accomplished by conventional methods such as crystallization in the presence of a resolving agent, or chromatography, using, for example, a chiral HPLC column .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a dibenzo[b,f][1,4]oxazepin ring, which is substituted at the 2-position with a sulfonamide group and at the 8 and 10 positions with methyl groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 430.424 Da and a mono-isotopic mass of 430.079895 Da .Scientific Research Applications
Synthesis and Chemical Properties
Solid Support Synthesis : The application of solid support synthesis techniques to create 2-substituted dibenz[b,f]oxazepin-11(10H)-ones showcases the flexibility and efficiency of synthesizing complex chemical structures. This method, utilizing the SNAr (nucleophilic aromatic substitution) methodology on AMEBA resin, highlights the ability to generate compounds with high purity and potentially useful properties in pharmaceuticals and materials science (Ouyang et al., 1999).
Methanesulfonic Acid Salts : The preparation and characterization of methanesulfonic acid salt forms of carbamazepine and its analogues, including structures similar to the queried compound, provide insights into the design of new pharmaceutical agents. These salt forms offer alternative solubility profiles that can influence drug formulation and delivery (Eberlin et al., 2013).
Advanced Materials Development
Polymer Synthesis : Research on the synthesis of high molecular weight polybenzoxazoles in polyphosphoric acid investigates the polymerization variables crucial for achieving high molecular weights. This study is essential for the development of materials with superior mechanical and thermal properties, suitable for high-performance applications (Kim et al., 2005).
Electrochromic Materials : The synthesis and study of dibenzothiepin derivatives attached by Michler's Hydrol Blue units reveal new entries into organic NIR-electrochromic systems. These compounds, exhibiting reversible electrochromic behavior, are promising for applications in smart windows, displays, and energy-efficient devices (Ishigaki et al., 2022).
Biological Applications
- Antimicrobial Activity : The synthesis of sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid, and their evaluation for antimicrobial activity demonstrate the potential of chemical derivatives for developing new antimicrobial agents. Such studies contribute to addressing the growing issue of antibiotic resistance (Janakiramudu et al., 2017).
Properties
IUPAC Name |
N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-1-(4-fluorophenyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN2O4S/c1-14-3-9-21-19(11-14)25(2)22(26)18-12-17(8-10-20(18)29-21)24-30(27,28)13-15-4-6-16(23)7-5-15/h3-12,24H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAZGSPXDKFJMSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)CC4=CC=C(C=C4)F)C(=O)N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.